2-(Cyclopentylamino)methyl-5-fluorophenol
Description
2-(Cyclopentylamino)methyl-5-fluorophenol is a chemical compound that has been widely studied for its potential use in scientific research. This compound is of particular interest due to its unique chemical properties and potential applications in various fields of research. In
Scientific Research Applications
Synthesis and Oligoribonucleotide Applications
The compound 2-(Cyclopentylamino)methyl-5-fluorophenol has been utilized in the synthesis of base-protected oligoribonucleotides, which are significant for RNA biochemistry studies. A method involving phenoxyacetyl protection for exocyclic amino groups of guanosine and adenosine was described, highlighting its relevance in the synthesis and applications of oligoribonucleotides with selective 2'-O-methylation (Beijer, Sulston, Sproat, Rider, Lamond, & Neuner, 1990).
Development of Fluoroionophores
Research into the development of fluoroionophores from diamine-salicylaldehyde derivatives indicated that specific derivatives could chelate metal ions like Zn +2. This study demonstrates the potential of these compounds, including derivatives of 2-(Cyclopentylamino)methyl-5-fluorophenol, in identifying specific metal ions and their applications in cellular metal staining (Hong, Lin, Hsieh, & Chang, 2012).
Anticancer Research
In anticancer research, derivatives of 2-(Cyclopentylamino)methyl-5-fluorophenol have been synthesized and evaluated for their potential as anticancer agents. A study on the synthesis, spectral characterization, and biological evaluation of metal complexes with substituted isoxazole Schiff bases indicated their potential in vitro antimicrobial assay and DNA-binding capabilities (Ramesh, Kumar, Rambabu, Vamsikrishna, Daravath, & Shivaraj, 2018).
Imaging and Diagnostic Applications
The compound's derivatives have been explored in the field of imaging and diagnostics. For instance, the application of no-carrier-added 4-[18F]fluorophenol in synthesizing radiopharmaceuticals for imaging the serotonin reuptake transporter sites (SERT) was investigated, albeit with low affinity towards monoamine transporters (Stoll, Ermert, Oya, Kung, & Coenen, 2004).
DNA Interaction and Antioxidant Studies
Further studies into the interaction with DNA and antioxidant properties of metal complexes using 2-(Cyclopentylamino)methyl-5-fluorophenol derivatives have also been conducted, demonstrating the compound's potential in biochemical research (G. Ramesh, Daravath, Ganji, Rambabu, Venkateswarlu, & Shivaraj, 2020).
properties
IUPAC Name |
2-[(cyclopentylamino)methyl]-5-fluorophenol |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H16FNO/c13-10-6-5-9(12(15)7-10)8-14-11-3-1-2-4-11/h5-7,11,14-15H,1-4,8H2 |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
VKTBOMMKBUDZOW-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CCC(C1)NCC2=C(C=C(C=C2)F)O |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H16FNO |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
209.26 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
2-(Cyclopentylamino)methyl-5-fluorophenol | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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